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Compound of Interest

Compound Name: (E)-C-HDMAPP ammonium

Cat. No.: B1670823

For Researchers, Scientists, and Drug Development Professionals

Introduction

(E)-C-HDMAPP ammonium (full name: (E)-1-hydroxy-2-methylbut-2-enyl 4-diphosphate,
triammonium salt) is a potent phosphoantigen that plays a crucial role in immunology research.
[1][2] It is a highly effective activator of a subset of T cells known as gamma-delta (yd) T cells,
specifically the Vy9Vd2 subtype.[1][3] This activation leads to the proliferation of these immune
cells and the production of key signaling molecules like Tumor Necrosis Factor-alpha (TNF-a),
making (E)-C-HDMAPP ammonium a valuable tool for studying immune responses,
particularly in the context of cancer immunotherapy and vaccine development.[4]
Understanding the solubility of this compound in various solvents is critical for the design and
reproducibility of in vitro and in vivo experiments.

Physicochemical Properties

Property Value Reference
Molecular Formula CeH23N307P2 [2][3]
Molecular Weight ~311.21 g/mol [2][3]
Appearance Crystalline solid [4]

CAS Number 933030-60-5 [2][3]
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Solubility Data

As a triammonium salt, (E)-C-HDMAPP ammonium exhibits high aqueous solubility due to the
ionic interactions between the polar phosphate groups and water molecules.[5] Detailed
quantitative solubility data in a wide range of organic solvents is not extensively published.
However, the available data and qualitative descriptions are summarized below.

Solvent Solubility Notes

Phosphate-Buffered Saline This is a commonly used buffer
10 mg/mL ) ) )

(PBS),pH 7.2 for biological experiments.

The compound is a
) triammonium salt, which
Water High )
generally confers high

aqueous solubility.[5]

Researchers may need to

] ) ) ) determine the solubility for
Dimethyl Sulfoxide (DMSO) Information not available. ] - ]

their specific experimental

needs.

Researchers may need to
) ) determine the solubility for

Ethanol Information not available. ) N ]
their specific experimental

needs.

Researchers may need to
] ] determine the solubility for

Methanol Information not available. ) - )
their specific experimental

needs.

Protocols
General Protocol for Preparing Aqueous Stock Solutions

This protocol describes the preparation of a 1 mg/mL stock solution in PBS (pH 7.2).

Materials:
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(E)-C-HDMAPP ammonium solid

Sterile Phosphate-Buffered Saline (PBS), pH 7.2

Sterile microcentrifuge tubes

Vortex mixer

Procedure:

o Aseptically weigh the desired amount of (E)-C-HDMAPP ammonium solid.
o Transfer the solid to a sterile microcentrifuge tube.

o Add the appropriate volume of sterile PBS (pH 7.2) to achieve a final concentration of 1
mg/mL.

» Vortex the solution until the solid is completely dissolved.
 Visually inspect the solution to ensure there are no undissolved particulates.

e The stock solution is ready for use in downstream applications. For storage, it is
recommended to aliquot the solution into smaller volumes to avoid repeated freeze-thaw
cycles and store at -20°C or -80°C.

Experimental Protocol for Determining Thermodynamic
Equilibrium Solubility (Shake-Flask Method)

This protocol outlines the gold-standard shake-flask method to determine the solubility of (E)-C-
HDMAPP ammonium in a solvent of interest.[6]

Materials:
e (E)-C-HDMAPP ammonium solid
e Solvent of interest (e.g., DMSO, Ethanol, cell culture media)

 Vials with screw caps
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Shaking incubator or orbital shaker
Centrifuge
Syringe filters (0.22 um)

High-Performance Liquid Chromatography (HPLC) or other suitable analytical instrument

Procedure:

Add an excess amount of (E)-C-HDMAPP ammonium solid to a vial. The presence of
undissolved solid is crucial.

Add a known volume of the solvent of interest to the vial.
Seal the vials tightly to prevent solvent evaporation.
Place the vials in a shaking incubator set to a constant temperature (e.g., 25°C or 37°C).

Agitate the samples for a sufficient period (typically 24 to 72 hours) to ensure equilibrium is
reached.

After incubation, visually confirm the presence of undissolved solid.
Separate the saturated solution from the excess solid by centrifugation at high speed.

Carefully collect the supernatant and filter it through a 0.22 um syringe filter to remove any
remaining microparticles.

Quantify the concentration of (E)-C-HDMAPP ammonium in the clear, filtered supernatant
using a validated analytical method such as HPLC.

The experiment should be performed in triplicate to ensure accuracy.

Visualizations
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Experimental Workflow for Solubility Determination
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Caption: Workflow for determining equilibrium solubility.
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Signaling Pathway of (E)-C-HDMAPP Ammonium in Vy9Vd2 T Cell Activation
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Caption: (E)-C-HDMAPP ammonium signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Transcriptome Signature of Vy9Vd2 T Cells Treated With Phosphoantigens and Notch
Inhibitor Reveals Interplay Between TCR and Notch Signaling Pathways - PMC
[pmc.ncbi.nlm.nih.gov]

e 2. (E)-C-HDMAPP ammonium | Apoptosis | 933030-60-5 | Invivochem [invivochem.com]

e 3. Generation of effector Vy9Vd2 T cells and evaluation of their response to phosphoantigen-
loaded cells - PMC [pmc.ncbi.nim.nih.gov]

e 4. researchgate.net [researchgate.net]
o 5. researchgate.net [researchgate.net]
o 6. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols: (E)-C-HDMAPP
Ammonium Solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670823#e-c-hdmapp-ammonium-solubility-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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